Cas no 2176201-41-3 (2-chloro-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide)

• Product Name: 2-chloro-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide
• CAS No: 2176201-41-3
• MF: C₁₅H₁₄ClN₃O
• MW: 287.744162082672
• CID: 5339130
• Update Time: 2025-11-01

2-chloro-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-((6-cyclopropylpyrimidin-4-yl)methyl)benzamide
• 2-chloro-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide

• Inchi： 1S/C15H14ClN3O/c16-13-4-2-1-3-12(13)15(20)17-8-11-7-14(10-5-6-10)19-9-18-11/h1-4,7,9-10H,5-6,8H2,(H,17,20)
• InChI Key： FZZIEZALPJKFQC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCC1=CC(C2CC2)=NC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: 2.2
• Topological Polar Surface Area: 54.9

Additional information on 2-chloro-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide

Professional Introduction to Compound with CAS No. 2176201-41-3 and Product Name: 2-chloro-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide

Compound with the CAS number 2176201-41-3 and the product name 2-chloro-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups that contribute to its biological activity, making it a subject of extensive research and exploration.

The core structure of 2-chloro-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide consists of a benzamide moiety linked to a cyclopropylpyrimidine derivative. The benzamide group is well-known for its role in various pharmacological applications, often serving as a pharmacophore in drug design. The presence of a chlorine substituent at the 2-position of the benzene ring enhances the electrophilicity of the molecule, which can be exploited for further chemical modifications and functionalization. Additionally, the cyclopropylpyrimidine moiety introduces a rigid scaffold that can influence the conformational flexibility and binding affinity of the compound.

In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. The compound 2-chloro-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide has been investigated for its potential role in modulating various cellular processes. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors, making it a promising candidate for further development as an antimicrobial or anticancer agent. The cyclopropylpyrimidine moiety, in particular, has been identified as a key structural element that contributes to its binding affinity and specificity.

One of the most intriguing aspects of this compound is its interaction with biological targets. The benzamide group is known to interact with proteins through hydrogen bonding and hydrophobic interactions, which are critical for drug-receptor binding. The chlorine substituent at the 2-position further enhances these interactions by increasing the electrophilicity of the molecule. This property makes 2-chloro-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. Molecular docking studies have been performed on 2-chloro-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide to identify potential binding sites on target proteins. These studies have revealed that the compound interacts with several key enzymes involved in cancer cell proliferation and survival. The cyclopropylpyrimidine moiety has been identified as a critical determinant of binding affinity, suggesting that it plays a crucial role in modulating biological activity.

The synthesis of 2-chloro-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropyl group into the pyrimidine ring necessitates specialized synthetic strategies to ensure high yield and purity. Researchers have employed various catalytic systems and protecting group strategies to achieve optimal synthetic outcomes. The synthesis of this compound has provided valuable insights into the development of similar molecules with enhanced biological activity.

In conclusion, 2-chloro-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide represents a significant advancement in pharmaceutical chemistry. Its unique structural framework and biological activity make it a promising candidate for further development as a therapeutic agent. Continued research into this compound is expected to yield valuable insights into drug design and development, ultimately contributing to the discovery of novel treatments for various diseases.